Cas no 2228702-41-6 (4,5-dimethyl-2-(oxiran-2-yl)-1,3-oxazole)

• Product Name: 4,5-dimethyl-2-(oxiran-2-yl)-1,3-oxazole
• CAS No: 2228702-41-6
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 6042694
• PubChem ID: 165610431
• Update Time: 2025-05-20

4,5-dimethyl-2-(oxiran-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(oxiran-2-yl)-1,3-oxazole
• EN300-1754986
• 2228702-41-6

• Inchi： 1S/C7H9NO2/c1-4-5(2)10-7(8-4)6-3-9-6/h6H,3H2,1-2H3
• InChI Key： JPEZLKPUIXNLMQ-UHFFFAOYSA-N
• SMILES： O1CC1C1=NC(C)=C(C)O1

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.6Ų

Additional information on 4,5-dimethyl-2-(oxiran-2-yl)-1,3-oxazole

Comprehensive Overview of 4,5-dimethyl-2-(oxiran-2-yl)-1,3-oxazole (CAS No. 2228702-41-6)

4,5-dimethyl-2-(oxiran-2-yl)-1,3-oxazole (CAS No. 2228702-41-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an oxazole ring with an epoxide (oxirane) functional group, making it a versatile intermediate for synthesizing biologically active derivatives. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel scaffolds in small-molecule therapeutics.

The compound’s oxazole core is a well-known pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the epoxide group offers reactivity for further functionalization, enabling the creation of targeted libraries for high-throughput screening. This dual functionality aligns with current trends in fragment-based drug design (FBDD), a hot topic in medicinal chemistry. Recent studies highlight its utility in developing kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurology.

From a synthetic perspective, 4,5-dimethyl-2-(oxiran-2-yl)-1,3-oxazole exemplifies modern strategies in green chemistry. Its efficient preparation often involves catalytic epoxidation or cycloaddition reactions, minimizing waste and hazardous byproducts—a priority for sustainable manufacturing. Industry professionals frequently search for scalable synthesis methods and catalytic optimization techniques, reflecting broader shifts toward eco-friendly processes.

Analytical characterization of this compound typically employs advanced techniques like NMR spectroscopy, LC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory compliance in preclinical development. Discussions on platforms like ResearchGate often focus on spectral data interpretation and stability studies, underscoring the compound’s role in quality-by-design (QbD) frameworks.

Beyond pharmaceuticals, 4,5-dimethyl-2-(oxiran-2-yl)-1,3-oxazole has exploratory uses in material science. Its rigid heterocyclic structure could contribute to designing organic semiconductors or polymeric coatings, areas gaining traction due to renewable energy initiatives. Patent databases reveal growing interest in such applications, particularly for flexible electronics and biodegradable materials.

In summary, CAS No. 2228702-41-6 represents a multifaceted compound bridging diverse scientific disciplines. Its relevance to drug discovery, sustainable synthesis, and emerging technologies positions it as a valuable asset for researchers navigating the complexities of modern chemistry. As innovation accelerates, this molecule’s potential continues to expand, answering pressing questions in both academia and industry.